(-)-Dimenthyl fumarate
Overview
Description
(-)-Dimenthyl fumarate is a useful research compound. Its molecular formula is C24H40O4 and its molecular weight is 392.6 g/mol. The purity is usually 95%.
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Scientific Research Applications
Ophthalmology : DMF shows potential in treating eye pathologies such as Age-related Macular Degeneration (AMD) due to its immunomodulatory, anti-inflammatory, and antioxidant properties (Manai, Govoni, & Amadio, 2022).
Multiple Sclerosis : It is an approved treatment for multiple sclerosis (MS), showing effectiveness in reducing lymphocyte counts and reports of progressive multifocal leukoencephalopathy (Kowalec et al., 2017).
Neurology : DMF has demonstrated neuroprotective and immunomodulatory effects in MS treatment, significantly reducing relapse rates and disability progression (Linker & Gold, 2013).
Pharmacokinetics : DMF's pharmacokinetics have been studied for its safety and efficacy in relapsing-remitting MS (Burness & Deeks, 2014).
Peripheral Nervous System : In a study on Lewis rats, DMF showed immunomodulatory and neuroprotective effects, potentially useful for treating human autoimmune neuropathies (Pitarokoili et al., 2015).
Nephronophthisis : DMF showed efficacy in reducing renal macrophage infiltration in a rat model of nephronophthisis, suggesting potential combination therapy uses (Oey et al., 2018).
Cancer Research : DMF induces necroptosis in colon cancer cells through a pathway involving GSH depletion, ROS increase, and MAPKs activation (Xie et al., 2015).
Liver Injury : DMF has been linked to severe drug-induced liver injury, highlighting the need for cautious use and monitoring (Jüngst, Kim, & Lammert, 2016).
Immunomodulation : DMF targets GAPDH and aerobic glycolysis in immune cells, modulating immunity and providing a therapeutic target in autoimmune diseases (Kornberg et al., 2018).
Properties
IUPAC Name |
1-O-[(1S,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl] 4-O-[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] (E)-but-2-enedioate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H40O4/c1-15(2)19-9-7-17(5)13-21(19)27-23(25)11-12-24(26)28-22-14-18(6)8-10-20(22)16(3)4/h11-12,15-22H,7-10,13-14H2,1-6H3/b12-11+/t17-,18+,19+,20-,21-,22+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTJZKHLYRXPLLS-MHWANNKGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(C(C1)OC(=O)C=CC(=O)OC2CC(CCC2C(C)C)C)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CC[C@H]([C@@H](C1)OC(=O)/C=C/C(=O)O[C@H]2C[C@H](CC[C@@H]2C(C)C)C)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H40O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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